Cas no 1367906-94-2 (3-cyclohexylpropanethioamide)

• Product Name: 3-cyclohexylpropanethioamide
• CAS No: 1367906-94-2
• MF: C₉H₁₇NS
• MW: 171.302981138229
• CID: 6477535
• PubChem ID: 82346490
• Update Time: 2024-01-13

3-cyclohexylpropanethioamide Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexylpropanethioamide
• 1367906-94-2
• EN300-1854484

• Inchi： 1S/C9H17NS/c10-9(11)7-6-8-4-2-1-3-5-8/h8H,1-7H2,(H2,10,11)
• InChI Key： VSSYZKMGTQTBTH-UHFFFAOYSA-N
• SMILES： S=C(CCC1CCCCC1)N

Computed Properties

• Exact Mass: 171.10817072g/mol
• Monoisotopic Mass: 171.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioamides